Cas no 105989-24-0 (Hexanoic acid, 4-methyl-3-oxo-, methyl ester, (S)-)

• Product Name: Hexanoic acid, 4-methyl-3-oxo-, methyl ester, (S)-
• CAS No: 105989-24-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1173134
• Update Time: 2024-07-26

Hexanoic acid, 4-methyl-3-oxo-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-3-oxo-, methyl ester, (S)-
• Hexanoic acid, 4-methyl-3-oxo-, methyl ester, (S)- (9CI)

• Inchi： 1S/C8H14O3/c1-4-6(2)7(9)5-8(10)11-3/h6H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： XAXXMCKRKUYHNJ-LURJTMIESA-N
• SMILES： C(OC)(=O)CC(=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 158.09432

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 199.4±8.0 °C(Predicted)
• PSA: 43.37
• pka: 10.40±0.46(Predicted)